Cas no 1156503-65-9 (tiegusanin N)
tiegusanin N structure
Product Name:tiegusanin N
CAS No:1156503-65-9
MF:C23H32O5
MW:388.497187614441
CID:2016479
PubChem ID:44179428
Update Time:2025-04-21
tiegusanin N Chemical and Physical Properties
Names and Identifiers
-
- tiegusanin N
- 1156503-65-9
- 5-[4-(3,4-dimethoxyphenyl)-2,3-dimethyl-butyl]-1,2,3-trimethoxy-benzene
- 5-(4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl)-1,2,3-trimethoxybenzene
- CHEMBL556989
- 5-[4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl]-1,2,3-trimethoxybenzene
-
- Inchi： 1S/C23H32O5/c1-15(10-17-8-9-19(24-3)20(12-17)25-4)16(2)11-18-13-21(26-5)23(28-7)22(14-18)27-6/h8-9,12-16H,10-11H2,1-7H3
- InChI Key： SDTABXKGPYKKJI-UHFFFAOYSA-N
- SMILES： COC1C(OC)=CC(CC(C(CC2C=C(OC)C(OC)=C(OC)C=2)C)C)=CC=1
Computed Properties
- Exact Mass: 388.22497412Da
- Monoisotopic Mass: 388.22497412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.952
- Topological Polar Surface Area: 46.2Ų
tiegusanin N Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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